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Compound of Interest

Compound Name: Methyl glycolate

Cat. No.: B042273

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

Methyl glycolate (MG), the methyl ester of glycolic acid, is emerging as a promising green and
versatile solvent for a variety of chemical applications.[1] Its unique bifunctional nature,
possessing both a hydroxyl and an ester group, imparts a desirable combination of polarity,
proticity, and solvency for a broad range of organic compounds.[2][3] These characteristics,
coupled with its relatively high boiling point and miscibility with water, position methyl glycolate
as a viable and more sustainable alternative to traditional volatile organic solvents. This
document provides a comprehensive overview of the physicochemical properties of methyl
glycolate, its known applications as a solvent, and general protocols for its use in organic
reactions.

Physicochemical Properties

A thorough understanding of a solvent's physical and chemical properties is paramount for its
effective application in organic synthesis. The key properties of methyl glycolate are
summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b042273?utm_src=pdf-interest
https://www.benchchem.com/product/b042273?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/methyl-glycolate-sustainable-material-development-qz
https://cymitquimica.com/cas/96-35-5/
https://www.chembk.com/en/chem/Methyl%20glycolate
https://www.benchchem.com/product/b042273?utm_src=pdf-body
https://www.benchchem.com/product/b042273?utm_src=pdf-body
https://www.benchchem.com/product/b042273?utm_src=pdf-body
https://www.benchchem.com/product/b042273?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value Reference(s)
Molecular Formula C3HeOs3 [2]
Molecular Weight 90.08 g/mol [4]
Appearance Clear, colorless liquid [5]
Boiling Point 149-151 °C [4]
Density 1.167 g/mL at 25 °C [4]
Flash Point 67 °C (153 °F) [4]
Water Solubility Miscible [4]
Solubility in Organic Solvents Soluble in ethanol, ether, and [21[3]
chloroform.

Vapor Pressure 17 mmHg at 52 °C [4]
Vapor Density 3.12 (vs. air) [4]
Refractive Index (n20/D) 1.417 [4]

Solubility Characteristics

Methyl glycolate's ability to dissolve a wide array of compounds is a key attribute for its use as
a reaction solvent.[2] Its utility as a solvent for various polymers is highlighted in the following

table.
Solute Solubility in Methy! Reference(s)
Glycolate
Cellulose Nitrate Readily soluble [3]
Cellulose Acetate Readily soluble [3]
Cellulose Acetate Propionate Readily soluble [3]
Polyvinyl Acetate Readily soluble [3]
Various Resins Good solvent [3]
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Applications in Organic Synthesis: General
Considerations

While specific, detailed protocols for the use of methyl glycolate as a solvent in a wide range
of named organic reactions are not yet extensively documented in academic literature, its
properties suggest its potential as a substitute for other polar, protic, and high-boiling solvents.
Its dual functionality, containing both a hydroxyl and an ester group, allows it to engage in
hydrogen bonding and dipole-dipole interactions, facilitating the dissolution of a variety of
reactants and reagents.[2]

Potential Reaction Classes:

» Reactions requiring polar, protic media: The hydroxyl group of methyl glycolate can act as a
hydrogen bond donor, which can be beneficial for reactions involving charged intermediates
or those that are accelerated by proton transfer.

o Reactions at elevated temperatures: With a boiling point of 149-151 °C, methyl glycolate is
suitable for reactions that require heating.

e "Green" Chemistry: As a bio-based and biodegradable solvent, methyl glycolate is an
attractive option for developing more environmentally friendly synthetic processes.[1]

General Experimental Protocol for Using Methyl
Glycolate as a Solvent

The following is a general guideline for utilizing methyl glycolate as a solvent in an organic
reaction. Researchers should optimize the conditions for their specific transformation.

Materials:

Reactants

Catalyst (if required)

Methyl glycolate (anhydrous, if necessary)

Standard laboratory glassware
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« Inert gas supply (e.g., nitrogen or argon), if required
Procedure:

e Drying the Solvent (if required): For moisture-sensitive reactions, dry methyl glycolate over
a suitable drying agent (e.g., molecular sieves) prior to use.

o Reaction Setup: Assemble the reaction glassware (e.g., round-bottom flask, condenser,
magnetic stirrer) and ensure it is dry.

e Charging the Reactor: Under an inert atmosphere (if necessary), add the reactants, catalyst,
and any other solid reagents to the reaction flask.

e Solvent Addition: Add the desired volume of methyl glycolate to the reaction flask.

o Reaction Execution: Stir the reaction mixture and heat to the desired temperature. Monitor
the reaction progress using an appropriate analytical technique (e.g., TLC, GC, LC-MS).

o Workup and Isolation:
o Upon completion, cool the reaction mixture to room temperature.

o If the product is soluble in a less polar organic solvent, perform a liquid-liquid extraction.
Methyl glycolate's miscibility with water can be advantageous in the workup process.

o Wash the organic layer with water or brine to remove residual methyl glycolate and other
water-soluble impurities.

o Dry the organic layer over a suitable drying agent (e.g., Na2SO4, MgSOQa.), filter, and
concentrate under reduced pressure to obtain the crude product.

o Purification: Purify the crude product by an appropriate method, such as column
chromatography, crystallization, or distillation.

Visualizing Workflows and Properties

To aid in the conceptualization of using methyl glycolate as a solvent, the following diagrams,
generated using Graphviz (DOT language), illustrate a general experimental workflow and a
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summary of its key attributes.
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Caption: General experimental workflow for using methyl glycolate.
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Caption: Key properties of methyl glycolate as a solvent.
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Safety and Handling

Methyl glycolate is a combustible liquid and may cause skin and eye irritation.[3] It is
important to handle it in a well-ventilated area and to use appropriate personal protective
equipment (PPE), including safety glasses, gloves, and a lab coat. For detailed safety
information, always consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

Methyl glycolate presents itself as a solvent with a compelling set of properties for
consideration in organic synthesis, particularly within the framework of green chemistry. Its high
boiling point, broad solvency, and bifunctional nature offer potential advantages for a range of
chemical transformations. While its application in specific, well-known organic reactions is not
yet widely reported, the data and general protocols provided here offer a solid foundation for
researchers to explore its utility as a sustainable and effective reaction medium. Further
investigation into its performance in various reaction types is warranted and encouraged.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b042273?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

